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This guide provides an objective comparison of the restoration accuracy of various CEREC
(Chairside Economical Restoration of Esthetic Ceramics) software and hardware systems. The
data presented is compiled from in-vitro studies to assist researchers and dental professionals
in understanding the evolution of this technology and its impact on the precision of dental
restorations.

Quantitative Data Summary

The accuracy of CEREC systems has progressively improved with advancements in both
software and hardware. The following tables summarize key quantitative data from comparative
studies on marginal fit, internal fit, trueness, and precision of restorations.

Table 1: Comparison of Marginal and Internal Fit of CEREC Restorations
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CEREC
System/Soft
ware

Marginal
Gap (um)

Internal
Gap (pm)

Study
Reference(s

)

Occlusal Axial Gap
Gap (um) (um)

CEREC 3D
(Extraoral 32.97 £ 13.17

Scan)

- - [1]

CEREC 3D
(Intraoral 40.29 + 21.46

Scan)

- - [1]

CEREC with
Bluecam
(Software
v3.8)

Larger than
v4.2

Larger than
v4.2

CEREC with
Bluecam
(Software
v4.2)

Better than
v3.8

Better than
v3.8

CEREC with

Omnicam

77.8

113.0 83.4 2]

CEREC
inLab MC XL

33.64+54

- - [3]

Note: Direct comparisons across different studies should be made with caution due to

variations in experimental methodologies.

Table 2: Comparison of Trueness and Precision of CEREC Intraoral Scanners
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Stud
Intraoral Software Trueness Precision Study v
) Reference(s
Scanner Version (um) (um) Context
Comparison
CEREC ]
- - 34 (quadrant)  with CEREC [4]
Bluecam
3D camera
CEREC Full Arch
] 4.6 575+3.2 - [2]
Omnicam Scan
CEREC Full Arch
] 51 55.1+9.5 - [2]
Omnicam Scan
) Short-span
CEREC Higher than i
] - 25.55 ) fixed dental [5]
Primescan Omnicam ]
prosthesis
CEREC
] 51 - - - [6]
Primescan
Lower
o Full-arch
CEREC deviation .
] 5.2 - multi-implant [6]
Primescan than other
) ) scans
impressions

Trueness refers to the closeness of a measurement to the true value, while precision indicates
the closeness of repeated measurements to each other.

Key Findings from Comparative Studies

o Evolution of Accuracy: Studies consistently demonstrate that the marginal accuracy of
CEREC restorations has improved with each new software and hardware generation, from
CEREC 1 to the current systems.[4]

o Software Version Impact: A study comparing CEREC software versions 3.8 and 4.2 for
crowns fabricated with the Bluecam scanner found that version 4.2 produced a significantly
better internal fit, particularly at the axial wall. The marginal fit was found to be clinically
acceptable for both versions, with an average gap of 35 um.
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« Intraoral Scanner Comparison:

o The CEREC Bluecam demonstrated improved quadrant precision (34 um) compared to
the earlier CEREC 3D camera (42 um).[4] For single-tooth scans, the accuracy of the
Bluecam is approximately 19 um.[4]

o An in-vitro study comparing the Omnicam and Primescan for short-span fixed dental
prostheses found that the Primescan exhibited higher trueness (25.55 um) compared to
the Omnicam (32.3 um).[5]

o A 2024 study on inlay restorations also highlighted the influence of the intraoral scanner
type on trueness and precision.[7]

o A comparison of full-arch scans showed a slight improvement in trueness for the Omnicam
with software version 5.1 (55.1 + 9.5 um) compared to version 4.6 (57.5 + 3.2 um).[2] In
the same study, the Primescan showed the best overall trueness (17.3 £ 4.9 um).[2]

e Scanning Technique Matters: One study found that extraoral optical scanning with the
CEREC 3D system resulted in a higher level of accuracy (marginal gap of 32.97 um)
compared to intraoral optical scanning (40.29 pm).[1]

Experimental Protocols

The following methodologies are commonly employed in studies evaluating the accuracy of
CEREC restorations:

Marginal and Internal Fit Assessment (Replica
Technique)

This technique is used to measure the gap between the restoration and the tooth preparation,
which will be filled with luting cement.

e Procedure:

o Alow-viscosity silicone material is placed inside the restoration.
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o The restoration is seated on the master model or prepared tooth and held under constant
pressure.

o After the silicone has set, the restoration is removed, leaving a replica of the cement
space.

o The replica is then sectioned, and the thickness of the silicone at predefined points (e.g.,
marginal, axial, occlusal) is measured using a microscope.

Trueness and Precision Assessment (3D Analysis)

This method evaluates the accuracy of the digital impression obtained from the intraoral
scanner.

e Procedure:

o A master model is scanned with a high-precision reference scanner (e.g., an industrial or
laboratory scanner) to create a reference dataset (STL file).

o The same master model is scanned multiple times with the CEREC intraoral scanner
being tested.

o The scanned datasets are imported into a 3D inspection software (e.g., Geomagic Control
X, GOM Inspect).

o Trueness is determined by superimposing the experimental scan data onto the reference
scan data and calculating the root mean square (RMS) deviation.

o Precision is determined by superimposing the multiple scans from the same CEREC
scanner against each other and calculating the deviation.[7]

Visualized Workflows

The following diagrams illustrate the typical experimental workflows for assessing the accuracy
of CEREC restorations.
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Caption: Workflow for Marginal and Internal Fit Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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